Methyltriphenylphosphonium benzenesulfonate

• CAS RN: 95736-42-8
• Molecular Formula: C25H23O3PS
• Molecular Weight: 434.5 g/mol
• IUPAC Name: benzenesulfonate;methyl(triphenyl)phosphanium
• InChI: InChI=1S/C19H18P.C6H6O3S/c1-20(17-11-5-2-6-12-17,18-13-7-3-8-14-18)19-15-9-4-10-16-19;7-10(8,9)6-4-2-1-3-5-6/h2-16H,1H3;1-5H,(H,7,8,9)/q+1;/p-1
• InChI Key: FRXKZPUUQHFXRV-UHFFFAOYSA-M
• Canonical SMILES: C[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)S(=O)(=O)[O-]

Description

Methyltriphenylphosphonium benzenesulfonate is a useful research compound. Its molecular formula is C25H23O3PS and its molecular weight is 434.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 19.2 g (73.2 mmol) of triphenylphosphine and 12.6 g (73.2 mmol) of methyl benzenesulfonate was allowed to react for 2 hr at 130° C. A total of 27.6 g (63.5 mmol, 86.8%) of the product was obtained after recrystallization from 75:25 toluene-acetonitrile. Analyses: mp 147.6°-149.7° C.